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Compound of Interest

Compound Name: 3-Ethylheptane

Cat. No.: B096521

This technical guide provides a comprehensive overview of the thermochemical data for 3-
Ethylheptane (CoHzo0). It is intended for researchers, scientists, and professionals in drug
development and related fields who require accurate and detailed thermodynamic information
for this branched alkane. This document summarizes key quantitative data in structured tables,
details the experimental methodologies used for their determination, and presents a logical
workflow for data acquisition and analysis.

Core Thermochemical Data

The following tables present critically evaluated thermochemical data for 3-Ethylheptane in its
liquid and ideal gas phases. This information is crucial for understanding its behavior in
chemical reactions and for process design and modeling.

Table 1: Standard Molar Enthalpy of Formation, Standard Molar Entropy, and Molar Heat
Capacity at Constant Pressure (Ideal Gas)

Standard Molar

Molar Heat Standard Molar
. Enthalpy of
Temperature (K) Capacity (C_p°) Entropy (S°) .
Formation (A_fH°)
(J/mol-K) (J/mol-K)
(kd/mol)
298.15 188.5 458.4 -225.7
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Data sourced from the National Institute of Standards and Technology (NIST) WebBook and
Chemeéo.[1][2]

Table 2: Thermochemical Data for Liquid 3-Ethylheptane

Standard Molar

Molar Heat Standard Molar
. Enthalpy of
Temperature (K) Capacity (C_p) Entropy (S°) .
Formation (A_fH°)
(J/mol-K) (J/mol-K)
(kd/mol)
298.15 254.2 354.9 -266.3

Data sourced from the NIST/TRC Web Thermo Tables.[1]

Experimental Protocols

The determination of accurate thermochemical data relies on precise and well-established
experimental techniques. The primary methods for alkanes like 3-Ethylheptane are
combustion calorimetry for determining the enthalpy of formation and adiabatic calorimetry for
measuring heat capacity.

Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation of 3-Ethylheptane is determined by measuring the
enthalpy of combustion using a bomb calorimeter.

Methodology:

» Sample Preparation: A precisely weighed sample of high-purity 3-Ethylheptane is placed in
a crucible within a high-pressure vessel (the "bomb").

e Oxygen Pressurization: The bomb is filled with high-pressure, pure oxygen to ensure
complete combustion.

o Calorimeter Assembly: The bomb is submerged in a known mass of water in a well-insulated
container (the calorimeter). The initial temperature of the water is recorded with high
precision.
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« Ignition: The sample is ignited electrically. The combustion of the hydrocarbon releases heat,
which is transferred to the surrounding water, causing a temperature rise.

o Temperature Measurement: The final temperature of the water is recorded once thermal
equilibrium is reached.

e Calculation: The heat of combustion is calculated from the temperature change, the heat
capacity of the calorimeter system (which is determined through calibration with a substance
of known heat of combustion, such as benzoic acid), and the mass of the sample.

o Correction Factors: Corrections are applied for the heat of formation of nitric acid (from the
nitrogen in the air) and sulfuric acid (if sulfur impurities are present), as well as for the energy
of the ignition wire.

o Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated
from the standard enthalpy of combustion using Hess's Law, along with the known standard
enthalpies of formation of the combustion products (CO2 and H20).

Adiabatic Calorimetry for Heat Capacity

The heat capacity of liquid 3-Ethylheptane is measured using an adiabatic calorimeter, which
is designed to minimize heat exchange with the surroundings.

Methodology:

o Sample Loading: A known mass of 3-Ethylheptane is placed in a sample cell within the
calorimeter.

o Adiabatic Shield: The sample cell is surrounded by an adiabatic shield, the temperature of
which is controlled to match the temperature of the sample cell at all times. This minimizes
heat loss or gain.

e Heating: A known quantity of electrical energy is supplied to a heater within the sample cell,
causing a small, incremental increase in the temperature of the sample.

o Temperature Measurement: The temperature of the sample is precisely measured before
and after the energy input using a platinum resistance thermometer.
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o Heat Capacity Calculation: The heat capacity of the sample is calculated from the amount of
electrical energy supplied and the resulting temperature rise.

o Data Collection: This process is repeated over a range of temperatures to determine the heat
capacity as a function of temperature.

Data Acquisition and Analysis Workflow

The following diagram illustrates the logical workflow for obtaining and analyzing
thermochemical data for a substance like 3-Ethylheptane.
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Caption: Workflow for thermochemical data determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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